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Compound of Interest

Compound Name: 4-Bromocinnamaldehyde

Cat. No.: B015041

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and toxicological profile
of 4-Bromocinnamaldehyde. The information is intended to support risk assessment and
ensure safe laboratory practices for professionals working with this compound.

Chemical and Physical Properties

4-Bromocinnamaldehyde is a solid, light-yellow crystalline compound.[1][2][3] Key
guantitative physical and chemical properties are summarized in Table 1 for easy reference and
comparison.
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Property Value Source
Molecular Formula CoH7BrO [3114]
Molecular Weight 211.06 g/mol [5]
Melting Point 78-82 °C [5]
Boiling Point 310.5 °C at 760 mmHg [2][3]
Density ~1.460 g/cm3 [1][3]
- Soluble in alcohol and ether;
Solubility ) ] [1]
insoluble in water.
White or light yellow crystalline
Appearance [1]

solid.

Hazard Identification and GHS Classification

4-Bromocinnamaldehyde is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications based on available data.

Hazard Class GHS Category Hazard Statement
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.[4][6]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[7]
) o H317: May cause an allergic
Skin Sensitization Category 1 ] )
skin reaction.
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.[7]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation.[7]

Signal Word: Warning[4][7]
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Hazard Pictograms:

Safe Handling and Personal Protective Equipment

(PPE)

A systematic approach to handling 4-Bromocinnamaldehyde is crucial to minimize exposure

and ensure a safe laboratory environment.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[8]

o Ensure that eyewash stations and safety showers are readily accessible.[9]

| : . PPE)

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield conforming to
EN166 (EU) or NIOSH (US)
standards.

Protects against dust particles
and chemical splashes that
can cause serious eye
irritation.[8][10]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). A lab coat
or chemical-resistant suit

should be worn.

Prevents skin contact which
can cause irritation and
potential skin sensitization.[8]
[10]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded

or if irritation is experienced.

Protects against inhalation of
dust which may cause

respiratory tract irritation.[5]

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[8][9]
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e Wash hands thoroughly after handling.[4][8]

» Do not eat, drink, or smoke in areas where the chemical is handled.[9]

The following diagram illustrates a general workflow for the safe handling of 4-
Bromocinnamaldehyde in a laboratory setting.
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Preparation

Conduct Risk Assessment

;

Gather Appropriate PPE
(Goggles, Gloves, Lab Coat)

;

Prepare Work Area
(Fume Hood, Spill Kit)

roceed with caution

Handling

Weighing and Transfer
(in Fume Hood)

;

Reaction Setup / Use

Post-Handling

Decontaminate Work Surface

;

Dispose of Waste Properly

;

Remove and Dispose of PPE

;

Wash Hands Thoroughly

Click to download full resolution via product page

A logical workflow for the safe handling of 4-Bromocinnamaldehyde.
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First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[4][8][9]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ] ] S
clothing and shoes. Get medical aid if irritation

develops or persists.[4][8][9]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation s . .
breathing is difficult, give oxygen. Seek medical
attention.[4][8][9]

Do NOT induce vomiting. If the victim is
conscious and alert, rinse their mouth and give
) 2-4 cupfuls of milk or water. Never give anything
Ingestion

by mouth to an unconscious person. Call a

physician or poison control center immediately.

[4181e]

Accidental Release Measures

In the event of a spill, evacuate the area. Wear appropriate PPE, including respiratory
protection. Sweep up the spilled solid, avoiding dust generation, and place it into a suitable,
closed container for disposal.[8]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][9] It is
also noted to be sensitive to light, air, and moisture, so storage under an inert atmosphere is
recommended.

» Disposal: Dispose of contents/container to an approved waste disposal plant.[8][9]
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Experimental Protocols for Hazard Assessment

While specific toxicological studies for 4-Bromocinnamaldehyde are not publicly available, its
GHS classification indicates that it has been tested according to standardized protocols. The
following are representative methodologies for the key hazards identified.

Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD 492)

This in vitro method is used to identify chemicals that are not classified as requiring labeling for
eye irritation or serious eye damage.

o Test System: A reconstructed human cornea-like epithelium (RhCE) model, such as
EpiOcular™, is used. This model consists of a multi-layered, differentiated epithelium
cultured on a permeable membrane.

e Procedure:

[¢]

The test substance is applied topically to the RhCE tissue.

[¢]

For solid substances, the exposure time is typically 6 hours at 37°C.

[e]

Following exposure, the tissue is rinsed and incubated in fresh medium.

o

Cell viability is then assessed using a quantitative method, such as the MTT assay.

« Interpretation: If the cell viability is greater than 60% relative to the negative control, the
substance is classified as a non-irritant (GHS No Category). If viability is 60% or less, it is
considered an irritant, and further testing may be required to distinguish between GHS
Category 1 and 2.

Skin Sensitization: Direct Peptide Reactivity Assay
(DPRA) (OECD 442C)

This in chemico method assesses the molecular initiating event of skin sensitization by
measuring the reactivity of a chemical with synthetic peptides containing cysteine and lysine.
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 Principle: Skin sensitizers are typically electrophiles that react with nucleophilic amino acids
in skin proteins to form haptens. The DPRA mimics this by measuring the depletion of
synthetic peptides after incubation with the test chemical.

e Procedure:
o Solutions of cysteine- and lysine-containing peptides are prepared.
o The test chemical is incubated with each peptide solution for 24 hours at 25°C.

o The reaction is quenched, and the remaining peptide concentration is quantified by High-
Performance Liquid Chromatography (HPLC) with UV detection.

o Data Analysis: The percentage of peptide depletion is calculated for both cysteine and lysine.
The mean depletion is used to categorize the chemical into one of four reactivity classes: no
or minimal, low, moderate, or high reactivity.

« Interpretation: Chemicals with low, moderate, or high reactivity are predicted to be skin
sensitizers.

Potential Signhaling Pathways in Irritancy

Specific signaling pathways for 4-Bromocinnamaldehyde-induced irritation have not been
elucidated. However, studies on the parent compound, cinnamaldehyde, suggest that its irritant
and inflammatory effects may be mediated through the activation of key cellular signaling
pathways. It is plausible that 4-Bromocinnamaldehyde acts through similar mechanisms.

Cinnamaldehyde has been shown to induce the production of pro-inflammatory cytokines and
can activate the NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and
MAPK (Mitogen-Activated Protein Kinase) signaling pathways in various cell types. These
pathways are central regulators of the inflammatory response.

The following diagram illustrates a proposed signaling pathway for cinnamaldehyde-induced
inflammation, which may be relevant to 4-Bromocinnamaldehyde.
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A proposed signaling pathway for inflammation induced by cinnamaldehydes.
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Conclusion

4-Bromocinnamaldehyde is a valuable chemical intermediate, but it possesses significant
hazards, including serious eye and skin irritation, potential for skin sensitization, and oral
toxicity. A thorough understanding of its properties and strict adherence to safety protocols are
essential for its safe handling. This guide provides a comprehensive resource for researchers
and professionals to mitigate the risks associated with the use of 4-Bromocinnamaldehyde.
Always refer to the most current Safety Data Sheet (SDS) provided by the supplier before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b015041#4-bromocinnamaldehyde-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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